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Compound of Interest

Compound Name: Terpinyl acetate

Cat. No.: B147470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of terpinyl acetate as a

fragrance ingredient in various formulations. This document includes key physicochemical

properties, recommended usage levels, and detailed protocols for stability testing, sensory

analysis, and in vitro skin sensitization assessment.

Introduction to Terpinyl Acetate in Fragrance
Formulations
Terpinyl acetate is a widely used fragrance ingredient valued for its pleasant, sweet, floral, and

slightly citrusy aroma, often with lavender and bergamot nuances.[1][2][3][4] It is an ester that

occurs naturally in essential oils such as pine oil, cardamom oil, and lavender oil.[4] Its stability,

particularly in alkaline formulations where ingredients like linalyl acetate may hydrolyze, makes

it a versatile component in a wide range of products.[2]

Terpinyl acetate is utilized in fine fragrances, personal care products like lotions, creams,

shampoos, and deodorants, as well as in household products such as cleaners and air

fresheners.[1][3]

Physicochemical Properties and Specifications
A summary of the key physicochemical properties of terpinyl acetate is presented in the table

below.
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Property Value Reference

Chemical Name
2-(4-methylcyclohex-3-en-1-

yl)propan-2-yl acetate
[2]

CAS Number
8007-35-0 (isomer mixture),

80-26-2 (alpha-isomer)
[5][6]

Molecular Formula C₁₂H₂₀O₂ [4][6]

Molecular Weight 196.29 g/mol [5][6]

Appearance Colorless to pale yellow liquid [1][6]

Odor Profile

Sweet, herbaceous, floral, with

lavender and bergamot

nuances

[2][4]

Boiling Point 220 °C [7]

Flash Point 94 °C / 201.2 °F [4]

Solubility
Soluble in ethanol and organic

solvents; insoluble in water
[8]

Purity (GLC) ≥ 92% [9]

Recommended Usage Levels in Formulations
The concentration of terpinyl acetate in a final product depends on the desired fragrance

intensity and the product type. The following table provides typical usage levels based on

available data.
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Product Category Application Type
Recommended
Concentration
Range (%)

Reference

Fine Fragrance Leave-on 0.26 - 2.0 [4]

Fragrancing Creams Leave-on Up to 10.0 [10]

Body

Creams/Lotions/Oils
Leave-on Up to 1.0 [10]

Facial

Moisturizers/Creams
Leave-on Up to 1.0 [10]

Hand

Creams/Sanitizers
Leave-on Up to 1.0 [10]

Shampoos &

Conditioners
Rinse-off 1.0 - 6.0 [4]

Soaps & Shower Gels Rinse-off 2.0 - 7.0 [4]

Laundry & Household

Cleaners
Rinse-off 2.5 [10]

Experimental Protocols
Accelerated Stability Testing of Terpinyl Acetate in a
Lotion Base
This protocol outlines an accelerated stability study to evaluate the physical and chemical

stability of a fragrance oil containing terpinyl acetate within a lotion formulation.

Objective: To assess the stability of the fragrance, color, and physicochemical properties of a

lotion containing terpinyl acetate under accelerated temperature and light conditions.

Materials and Equipment:

Lotion base (fragrance-free)

Terpinyl acetate-containing fragrance oil

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://studio.dsm-firmenich.com/product/terpinyl-acetate-pe-902280
https://www.perfumersworld.com/document-list.php?pro_id=3LK00432&ifra=defaultOpen
https://www.perfumersworld.com/document-list.php?pro_id=3LK00432&ifra=defaultOpen
https://www.perfumersworld.com/document-list.php?pro_id=3LK00432&ifra=defaultOpen
https://www.perfumersworld.com/document-list.php?pro_id=3LK00432&ifra=defaultOpen
https://studio.dsm-firmenich.com/product/terpinyl-acetate-pe-902280
https://studio.dsm-firmenich.com/product/terpinyl-acetate-pe-902280
https://www.perfumersworld.com/document-list.php?pro_id=3LK00432&ifra=defaultOpen
https://www.benchchem.com/product/b147470?utm_src=pdf-body
https://www.benchchem.com/product/b147470?utm_src=pdf-body
https://www.benchchem.com/product/b147470?utm_src=pdf-body
https://www.benchchem.com/product/b147470?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oven capable of maintaining 40°C ± 2°C

UV light cabinet

Glass jars with airtight lids

pH meter

Viscometer

Colorimeter

Controlled environment for sensory analysis

Procedure:

Sample Preparation:

Prepare a batch of the lotion base.

Incorporate the terpinyl acetate fragrance oil into the lotion base at the desired

concentration (e.g., 1.0%). Mix until homogeneous.

Divide the fragranced lotion into three sets of samples in glass jars:

Set A: Control (stored at room temperature, 25°C ± 2°C, protected from light)

Set B: Accelerated temperature (stored in the oven at 40°C ± 2°C)

Set C: Light exposure (stored in the UV light cabinet)

Testing Schedule:

Evaluate all samples at baseline (Time 0).

Evaluate all samples at specified time points (e.g., 1, 2, 4, 8, and 12 weeks).

Evaluation Parameters:
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Odor: Conduct a sensory evaluation of the fragrance profile at each time point compared

to the control. Note any changes in character or intensity.

Color: Measure the color of the lotion using a colorimeter.

pH: Measure the pH of a 10% dispersion of the lotion in deionized water.

Viscosity: Measure the viscosity of the lotion.

Appearance: Visually inspect for any signs of phase separation, discoloration, or other

physical changes.

Acceptance Criteria: No significant changes in odor, color, pH, viscosity, or appearance

compared to the control sample throughout the study period.
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Sample Preparation

Storage Conditions

Evaluation

Lotion Base

Homogenize

Terpinyl Acetate Fragrance Oil

Control
(25°C, Dark)

Accelerated
(40°C)

Light Exposure
(UV Cabinet)

Sensory Analysis (Odor)

Time 0, 1, 2, 4, 8, 12 weeks

Physical Tests (Color, pH, Viscosity) Visual Inspection
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Preparation

Evaluation

Analysis

Trained Sensory Panel

Present Blinded Samples on Smelling Strips

Prepare Terpinyl Acetate Solution

Panelists Rate Odor Descriptors

Collect Intensity Ratings

Calculate Mean Intensities & Analyze Data

Generate Odor Profile
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Molecular Initiating Event

Key Event 2: Keratinocyte Activation

Key Event 3: Dendritic Cell Activation

Key Event 4: T-Cell Proliferation

Adverse Outcome

Terpinyl Acetate (Hapten)

Hapten-Protein Adduct Formation

Skin Proteins

Keratinocytes

Release of Pro-inflammatory
Cytokines (e.g., IL-1α, TNF-α)

Dendritic Cells (Langerhans Cells)

Upregulation of CD86, CD54
& Migration to Lymph Nodes

Naive T-Cells

Antigen Presentation & T-Cell
Proliferation and Differentiation

Allergic Contact Dermatitis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b147470?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/16191014/
https://pubmed.ncbi.nlm.nih.gov/16191014/
https://www.evotec.com/solutions/drug-discovery-preclinical-development/cyprotex-adme-tox-solutions/toxicology/skin-sensitization/u-sens-skin-sensitization-assay
https://pmc.ncbi.nlm.nih.gov/articles/PMC11187640/
https://studio.dsm-firmenich.com/product/terpinyl-acetate-pe-902280
https://pubmed.ncbi.nlm.nih.gov/7613139/
https://pubmed.ncbi.nlm.nih.gov/7613139/
https://scispace.com/pdf/from-pathways-to-people-applying-the-adverse-outcome-pathway-ukbi5t7mdl.pdf
https://www.oecd.org/en/publications/the-adverse-outcome-pathway-for-skin-sensitisation-initiated-by-covalent-binding-to-proteins_9789264221444-en.html
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/8007-35-0-Upd.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/8007-35-0-Upd.pdf
https://www.stabilitystudies.in/stability-testing-regulations-across-industries/stability-testing-for-cosmetics-and-personal-care-products/
https://www.stabilitystudies.in/stability-testing-regulations-across-industries/stability-testing-for-cosmetics-and-personal-care-products/
https://www.perfumersworld.com/document-list.php?pro_id=3LK00432&ifra=defaultOpen
https://www.benchchem.com/product/b147470#use-of-terpinyl-acetate-as-a-fragrance-ingredient-in-formulations
https://www.benchchem.com/product/b147470#use-of-terpinyl-acetate-as-a-fragrance-ingredient-in-formulations
https://www.benchchem.com/product/b147470#use-of-terpinyl-acetate-as-a-fragrance-ingredient-in-formulations
https://www.benchchem.com/product/b147470#use-of-terpinyl-acetate-as-a-fragrance-ingredient-in-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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